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Get Quote

The table below summarizes the basic chemical information I found for Ftaxilide, which is described as a

novel antituberculosis agent for research purposes [1].

Property Value

CAS Registry Number 19368-18-4 [1]

Molecular Formula C16H15NO3 [1]

Molecular Weight 269.30 g/mol [1]

Synonyms Ftaxilide (from MedChemExpress) [1]

Appearance Solid; White to off-white [1]

Solubility in DMSO ≥ 40 mg/mL (148.53 mM) [1]

Melting Point Not found

How to Locate Deeper Technical Information

Since the searched sources did not contain the technical whitepaper you need, here are suggested strategies to

find more detailed data:
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Search Specialized Scientific Databases: The melting point and detailed physicochemical data are

likely housed in specialized resources. You may find this information through:

Commercial chemical supplier catalogs (e.g., Sigma-Aldrich, TCI Chemicals)
Subscription-based scientific databases (e.g., SciFinder, Reaxys)

Patent documents from major patent offices, which often contain detailed synthesis and
characterization data

Consult General Protocols for Drug Characterization: While not specific to Ftaxilide, standard

experimental methodologies for determining key properties of pharmaceutical compounds are well-

established. The diagram below outlines a general workflow for characterizing a solid drug compound

like Ftaxilide [2] [3].
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General workflow for comprehensive characterization of a pharmaceutical compound.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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